N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C14H8ClFN2OS2/c15-12-6-5-11(21-12)10-7-20-14(17-10)18-13(19)8-1-3-9(16)4-2-8/h1-7H,(H,17,18,19)
• InChI Key: VXICJUGELNCVMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl)F
• Molecular Formula: C14H8ClFN2OS2
• Molecular Weight: 338.8 g/mol
• CAS No.: 325986-65-0

Description

N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C14H8ClFN2OS2 and its molecular weight is 338.8. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant and Sedative-Hypnotic Activity : Research on derivatives of thiazolidinone, a core component of the compound , has shown considerable anticonvulsant activity in various tests. These compounds bind to benzodiazepine receptors, indicating their potential as sedative-hypnotic agents without impairing learning and memory under experimental conditions (Faizi et al., 2017).

Anti-inflammatory Activity : Compounds synthesized using chloro and fluoro phenyl groups have demonstrated significant anti-inflammatory activity. This suggests that structurally similar compounds, including those with the thiazol-2-yl and fluorobenzamide groups, could possess anti-inflammatory properties, highlighting their potential in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Anticancer Agents : The synthesis and evaluation of benzothiazole derivatives as anticancer agents have been a significant area of research. These studies reveal that substitutions on the benzothiazole scaffold can modulate antitumor properties, suggesting the potential of N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-fluorobenzamide in cancer research (Osmaniye et al., 2018).

Antimicrobial Activity : The development of novel fluoro-substituted benzamides containing thiazole and thiazolidine rings has shown promising antimicrobial activity. These compounds' efficacy against Gram-positive and Gram-negative bacteria, as well as fungi, indicates the potential antimicrobial applications of structurally related compounds (Desai et al., 2013).

Photodegradation Studies : The study of photodegradation in thiazole-containing compounds, including analysis by LC-MS/MS and NMR, provides insights into their stability and degradation pathways under light exposure. This research is crucial for understanding the chemical stability and shelf life of pharmaceutical compounds (Wu et al., 2007).

Mechanism of Action

Target of Action

Thiophene and its substituted derivatives, which are part of the compound’s structure, have been reported to possess a wide range of therapeutic properties . They have shown effectiveness in biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

It is known that thiophene derivatives can interact with their targets in various ways, leading to changes in cellular function .

Biochemical Pathways

Thiophene derivatives have been associated with a variety of biochemical pathways due to their diverse therapeutic properties .

Result of Action

Compounds with similar structures have shown a variety of effects, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .